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Compound of Interest

Compound Name: 3,4-Dichloro-1-butene

Cat. No.: B1205564 Get Quote

Essential Safety and Handling Guide for 3,4-
Dichloro-1-butene
This guide provides immediate safety, operational, and disposal protocols for laboratory

personnel, including researchers, scientists, and drug development professionals working with

3,4-Dichloro-1-butene. Given its hazardous properties, adherence to these procedures is

critical to ensure personal safety and environmental protection.

Immediate Safety Information

Chemical Identifier:

Name: 3,4-Dichloro-1-butene

CAS Number: 760-23-6

Molecular Formula: C4H6Cl2[1][2][3]

Potential Hazards: 3,4-Dichloro-1-butene is a hazardous chemical with multiple risk factors:

Flammability: It is a flammable liquid and vapor, with a flash point of 28°C (82.4°F).[1][3]

Vapors can form explosive mixtures with air and may travel to an ignition source and flash

back.[1][3]
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Corrosivity: It causes severe skin and eye burns.[1][3][4][5] Contact can lead to blistering and

irreversible eye damage.[1] It is also destructive to the tissues of the mucous membranes

and upper respiratory tract.[3]

Toxicity: The substance is harmful if swallowed or inhaled.[2][3][4] It may also cause genetic

defects.[2]

Environmental Hazards: It is toxic to aquatic life with long-lasting effects.[2][3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 3,4-Dichloro-1-butene. The

following table summarizes the required equipment.
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PPE Category Specification Rationale

Eye and Face

Chemical safety goggles

compliant with OSHA's 29

CFR 1910.133 or European

Standard EN166. An 8-inch

minimum face shield is also

required.[1][3]

Protects against severe eye

burns and irreversible injury

from splashes.[1][3]

Hand

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Double gloving is

recommended. Consult the

glove manufacturer's

resistance data.[6]

Prevents skin burns and

absorption through the skin.[1]

[3]

Body

Flame-retardant lab coat and a

chemical-resistant apron. For

larger quantities or significant

risk of splashing, a chemical-

resistant suit is advised.[6]

Protects against skin contact

and contamination of personal

clothing.[1][7]

Respiratory

All work must be conducted in

a certified chemical fume hood.

[6] If vapor concentrations may

exceed exposure limits, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[6]

Prevents inhalation of harmful

vapors that cause severe

respiratory tract irritation.[1]

Footwear
Closed-toe, chemical-resistant

shoes.[6]

Protects feet from potential

spills.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ventilation: Ensure a certified chemical fume hood is operational before starting any work.[6]
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Emergency Equipment: Verify that a safety shower and eyewash station are accessible and

have been recently tested.[1]

Ignition Sources: Remove all sources of ignition (e.g., open flames, hot surfaces, sparks)

from the work area. Use explosion-proof electrical and ventilating equipment.[2][4][5][7]

Tooling: Use only non-sparking tools for all operations.[1][2][4][5]

Static Control: Ground and bond all containers and transfer equipment to prevent static

discharge.[1][2][4][7]

2. Handling Procedure:

Don all required PPE as specified in the table above before handling the chemical.

Work with the smallest quantity of the chemical necessary for the experiment.

Keep the container tightly closed when not in use.[1][2][3][4]

Avoid breathing vapors, mist, or gas.[1][3][4]

Prevent any contact with eyes, skin, or clothing.[1]

After handling, wash hands and any exposed skin thoroughly. Do not eat, drink, or smoke in

the work area.[1][2][7]

3. Storage:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][2][3][5]

Keep containers tightly sealed and stored upright to prevent leakage.[3]

Store away from heat, sparks, and open flames.[1][2][5] A refrigerator or flammables cabinet

is recommended.[1][2][5]

Incompatible materials include strong oxidizing agents and strong bases.[2]

4. Emergency and First Aid:
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Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes, also under

the eyelids. Get immediate medical attention.[1][3]

Skin Contact: Immediately remove all contaminated clothing and shoes. Flush skin with

plenty of water for at least 15 minutes. Seek immediate medical aid.[1][3]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration using a mechanical device. Do

not use mouth-to-mouth resuscitation. Get immediate medical aid.[1]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Get immediate

medical aid.[1][3]

5. Accidental Release Measures:

Evacuate personnel to a safe area and ensure adequate ventilation.

Remove all sources of ignition.[1][3]

Wearing full PPE, contain the spill using an inert absorbent material (e.g., sand, earth,

vermiculite).[1][3]

Collect the absorbed material using non-sparking tools and place it into a suitable, closed

container for disposal.[1][3]

Prevent the spill from entering drains or waterways.[1][3]

Disposal Plan
Proper disposal of 3,4-Dichloro-1-butene and any contaminated materials is crucial. This

chemical is classified as hazardous waste and must not be disposed of down the drain.[8][9]

1. Waste Collection:

Container: Use a designated, properly sealed, and compatible hazardous waste container.

The container must remain closed except when adding waste.
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Segregation: Do not mix with other waste streams unless specifically instructed by your

institution's environmental health and safety (EHS) office.

Contaminated Materials: All contaminated items, including gloves, absorbent materials, and

empty containers, must be disposed of as hazardous waste. Empty containers may retain

product residue and are dangerous.[1]

2. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "3,4-
Dichloro-1-butene," and list all components with their approximate percentages.

3. Disposal Procedure:

Store the sealed waste container in a designated satellite accumulation area.

Arrange for pickup and disposal through your institution's EHS office.

Adhere to all local, state, and federal regulations for hazardous waste disposal.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/19533.pdf
https://www.benchchem.com/product/b1205564?utm_src=pdf-body
https://www.benchchem.com/product/b1205564?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_3_Dichloro_1_butene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & 
 Pre-Handling Checks

Don Required PPE
(Goggles, Face Shield, Gloves,

Lab Coat, Apron)

Verify safety equipment

Handling Operations in
Chemical Fume Hood

Proceed to handling

Post-Handling
Decontamination

After experiment

Emergency Occurs
(Spill, Exposure)

At any point

Proper Storage of
Chemical

Store remaining chemical

Waste Segregation &
Containerization

Dispose of waste

Label & Store
Hazardous Waste

Arrange for EHS
Waste Pickup

Execute Emergency
Procedures

(First Aid, Spill Control)

Immediate action

After cleanup

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1205564?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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